Cas no 19149-48-5 (1-pentofuranosyltetrahydropyrimidin-2(1H)-one)

1-pentofuranosyltetrahydropyrimidin-2(1H)-one structure
19149-48-5 structure
Product Name:1-pentofuranosyltetrahydropyrimidin-2(1H)-one
CAS No:19149-48-5
MF:C9H16N2O5
MW:232.233742713928
CID:907802
PubChem ID:290466
Update Time:2025-04-19

1-pentofuranosyltetrahydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-pentofuranosyltetrahydropyrimidin-2(1H)-one
    • 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinan-2-one
    • 4-deoxytetrahydrouridine
    • AC1L6DTQ
    • AC1Q6FO6
    • CHEBI:364963
    • CTK0I3843
    • NSC153788
    • SureCN6675745
    • 19149-48-5
    • MLS003106397
    • NSC-153788
    • SMR001821303
    • DTXSID80302812
    • SCHEMBL6675745
    • CHEMBL158455
    • Inchi: 1S/C9H16N2O5/c12-4-5-6(13)7(14)8(16-5)11-3-1-2-10-9(11)15/h5-8,12-14H,1-4H2,(H,10,15)
    • InChI Key: RUEVGIQZRMULBN-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(NCCC1)=O)O)O

Computed Properties

  • Exact Mass: 232.10598
  • Monoisotopic Mass: 232.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.26
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